Cas no 1888990-55-3 (4-bromo-1-(tert-butyl)-5-fluoro-1H-pyrazole)

• Product Name: 4-bromo-1-(tert-butyl)-5-fluoro-1H-pyrazole
• CAS No: 1888990-55-3
• MF: C₇H₁₀BrFN₂
• MW: 221.07
• CID: 6960660
• PubChem ID: 115032411
• Update Time: 2025-10-30

4-bromo-1-(tert-butyl)-5-fluoro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(tert-butyl)-5-fluoro-1H-pyrazole
• DB-380572
• 1888990-55-3
• 4-bromo-1-tert-butyl-5-fluoro-1H-pyrazole
• AKOS040891527
• STL589142
• SCHEMBL21720774
• 4-bromo-1-tert-butyl-5-fluoropyrazole
• 4-bromo-1-(tert-butyl)-5-fluoro-1H-pyrazole

• Inchi： 1S/C7H10BrFN2/c1-7(2,3)11-6(9)5(8)4-10-11/h4H,1-3H3
• InChI Key： LUSJVIQIKHXWTB-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1F)C(C)(C)C

Computed Properties

• Exact Mass: 220.00114Da
• Monoisotopic Mass: 220.00114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų